2-Chloro-3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene

Specification

• CAS No.: 235106-10-2
• Molecular Formula: C5H2ClF7
• Molecular Weight: 230.51 g/mol
• IUPAC Name: 2-chloro-3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene
• Standard InChI: InChI=1S/C5H2ClF7/c1-2(6)3(7,4(8,9)10)5(11,12)13/h1H2
• Standard InChI Key: VJFYSORKRLINOQ-UHFFFAOYSA-N
• SMILES: C=C(C(C(F)(F)F)(C(F)(F)F)F)Cl
• Canonical SMILES: C=C(C(C(F)(F)F)(C(F)(F)F)F)Cl

Introduction

Chemical Properties and Structure

2-Chloro-3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene is a complex fluorinated organic compound with distinct structural characteristics. The molecule contains a butene backbone with multiple fluorine substitutions and a chlorine atom at the second carbon position.

Basic Chemical Information

The compound is characterized by several key identifiers and properties, as outlined in the following table:

Property	Value
Chemical Formula	C₅H₂ClF₇
Molecular Weight	230.51 g/mol
CAS Number	235106-10-2
IUPAC Name	2-chloro-3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene
Standard InChI	InChI=1S/C5H2ClF7/c1-2(6)3(7,4(8,9)10)5(11,12)13/h1H2
Standard InChIKey	VJFYSORKRLINOQ-UHFFFAOYSA-N
SMILES Notation	C=C(C(C(F)(F)F)(C(F)(F)F)F)Cl
PubChem Compound ID	2736661

The compound features a butene backbone with a terminal alkene moiety. The second carbon is substituted with a chlorine atom, while the third carbon bears both a fluorine atom and a trifluoromethyl group (CF₃). The fourth carbon is part of another trifluoromethyl group, resulting in a highly fluorinated structure.

Structural Characteristics

The molecular structure of 2-Chloro-3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene is characterized by:

• A terminal alkene (C=C) at positions 1 and 2

• A chlorine substituent at position 2

• A fluorine atom at position 3

• A trifluoromethyl group (CF₃) attached to position 3

• Another trifluoromethyl group at position 4

This particular arrangement of atoms and functional groups contributes to the compound's chemical reactivity and potential applications in organic synthesis.

Physical Properties

While comprehensive physical property data is limited in the available sources, the compound is known to be stored at ambient temperature, suggesting stability under normal laboratory conditions. Its highly fluorinated nature likely contributes to properties commonly associated with fluorinated organic compounds, such as hydrophobicity, lipophobicity, and potentially high chemical stability.

Nomenclature and Synonyms

Due to its complex structure, this compound is known by several alternative names in chemical databases and literature.

Applications and Uses

2-Chloro-3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene has specific applications primarily in research settings, with limitations on its broader use.

Research Applications

The compound is primarily utilized in organic synthesis research. As a fluorinated alkene, it likely serves as:

• A building block for the synthesis of more complex fluorinated organic compounds

• An intermediate in specialized synthetic pathways

• A reagent in the development of novel reaction methodologies involving organofluorine chemistry

Supplier	Contact Information	Location
J & K SCIENTIFIC LTD.	Tel: 010-82848833, 400-666-7788 Email: jkinfo@jkchemical.com	China
Meryer (Shanghai) Chemical Technology Co., Ltd.	Tel: 021-61259108, 18621169109 Email: market03@meryer.com	China
Clearsynth Labs Limited	Tel: +91-22-26355700 Email: info@clearsynth.com	India
Shenzhen Polymeri Biochemical Technology Co., Ltd.	Tel: +86-400-002-6226, +86-13028896684 Email: sales@rrkchem.com	China
Career Henan Chemical Co.	Tel: +86-0371-86658258, +8613203830695 Email: laboratory@coreychem.com	China
Apollo Scientific	Product code: PC2026T	UK
VWR	Product codes: APOSPC2026T-1G, APOSPC2026T-5G	Global
Tetrahedron	N/A	N/A

The availability from multiple suppliers across different geographical regions indicates established production capabilities and supply chains for this specialized compound.

Product Specifications

The compound is typically available with the following specifications:

• Purity: 97% minimum

• Available quantities: Typically 1g and 5g packages

• Storage conditions: Ambient temperature

Synthetic Relevance

The structure of 2-Chloro-3,4,4,4-tetrafluoro-3-(trifluoromethyl)but-1-ene suggests potential roles in various synthetic pathways.

Structural Features for Synthesis

The compound contains several structural features that make it potentially valuable in organic synthesis:

• Terminal alkene functionality that can participate in addition reactions

• Chlorine substituent that can be involved in substitution reactions or elimination to form dienes

• Multiple fluorine atoms that can impart unique properties to derived compounds

• Trifluoromethyl groups that are valuable motifs in medicinal chemistry and materials science

These features potentially enable the compound to serve as a building block for more complex fluorinated molecules.